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Compound of Interest

Compound Name: Disperse blue 165

Cat. No.: B1295748

This guide provides a detailed comparative study of C.I. Disperse Blue 165 against other
significant blue disperse dyes, namely C.I. Disperse Blue 56 and C.I. Disperse Blue 79. The
focus is on their performance characteristics, particularly in the dyeing of polyester fibers. This
document is intended for researchers and scientists in the fields of material science and textile
chemistry, offering objective data to inform dye selection and application development.

Overview of Selected Disperse Dyes

Disperse dyes are non-ionic colorants with low water solubility, making them ideal for dyeing
hydrophobic synthetic fibers like polyester.[1][2] The selection of a specific blue dye depends
on the desired shade, fastness properties, and dyeing behavior.

o C.|. Disperse Blue 165: A single azo dye known for its brilliant blue shade and high tinctorial
strength.[3][4] It is widely used for dyeing polyester and its blends, offering good sun and
sublimation fastness.[3][5][6] However, it can be sensitive to reduction during the high-
temperature dyeing cycle.[4]

o C.I. Disperse Blue 56: An anthraquinone-based dye. Dyes in this class are generally known
for their good lightfastness and reproducibility, but they are tinctorially weaker and more
expensive than azo dyes.[4] They have also been found to have poor wet fastness,
especially concerning staining on adjacent nylon fibers.[4]

o C.I. Disperse Blue 79: A prominent azo dye used to achieve navy and black shades on
polyester.[7] Its structure is designed to provide good fastness to light, sublimation, and
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washing.[7]

Comparative Performance Data

The following table summarizes the key properties and performance metrics of the selected

disperse dyes. The fastness ratings are based on standard grey scales, where 5 is excellent for

wash and sublimation fastness, and 8 is maximum for light fastness.

C.l. Disperse Blue

C.l. Disperse Blue

C.l. Disperse Blue

Propert
S 165 56 79

C.l. Number 11077[3] 63285 11345[8]

Chemical Class Single Azo[3] Anthraquinone[4] Azol[7]

Molecular Formula C20H19N703][3] C16H12N203 C24H27BrNeO10[8]

Molecular Weight 405.41 g/mol [3] 280.27 g/mol 639.41 g/mol [8]
Bright, Greenish- )

Shade on Polyester Reddish-Blue Navy Blue[7]
Blue[4]

Light Fastness Good[3][5] Good Excellent[7]

Wash Fastness (Stain
4[4] 2-3[4] Good[7]

on Nylon)

Sublimation Fastness Good[3][5][6] Moderate Excellent[7]
Very High (Over 3x

Tinctorial Strength stronger than Blue 56)  Low[4] High

[4]

Key Characteristics

High lifting power,
sensitive to reduction.

[4]16]

Good reproducibility,

poor wet fastness.[4]

Suitable for navy and
black shades.[7]

Note: Fastness properties can vary based on the depth of shade and the specific substrate and

dyeing conditions.

Experimental Workflow for Performance Evaluation
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The following diagram illustrates a standardized workflow for the comparative evaluation of
disperse dyes on polyester fabric.

1. Preparation

Dye Dispersion Preparation Substrate Preparation
(1% on weight of fabric) (Polyester Fabric)

\
2. Dyeing

% After-treatrent

High-Temperature Dyeing

(130°C, pH 4.5-5.5)

Reduction Clearing
(NaOH / Sodium Hydrosulfite)

7 N
/ 3. Fast'r)gés Testing (I\§%Standards) \

Light Fastness Washing Fastness Sublimation Fastness Rubbing Fastness

(ISO 105-B02) (ISO 105-C06) (ISO 105-P01) (ISO 105-X12)
AN /
N\ /

Data Collection & Comparison
(Grey Scale Ratings, K/S Values)

Click to download full resolution via product page
Caption: Standard workflow for dyeing and fastness evaluation of disperse dyes.

Experimental Protocols

The following are generalized protocols for dyeing polyester and assessing the fastness
properties of disperse dyes.
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High-Temperature Dyeing Procedure

o Dye Bath Preparation: Prepare a dye bath with a liquor-to-goods ratio of 10:1. Disperse the
required amount of dye (e.g., 1% on weight of fabric) in water with a suitable dispersing
agent to form a stable dispersion.[9]

e pH Adjustment: Add a wetting agent and a dispersing agent to the bath. Adjust the pH of the
dye bath to 4.5-5.5 using acetic acid.[8][9]

e Dyeing Cycle:

[¢]

Introduce the polyester fabric into the bath at 60°C and run for 15 minutes.[9]

[e]

Raise the temperature to 130°C at a rate of 2°C per minute.[9]

o

Maintain the temperature at 130°C for 45-60 minutes.

[¢]

Cool the dye bath down to 70°C before removing the fabric.[9]

After-treatment (Reduction Clearing)

This step is crucial for removing unfixed dye from the fiber surface, which improves wash
fastness.[9][10]

Rinse the dyed fabric thoroughly.

Prepare a fresh bath containing sodium hydrosulfite (2 g/L) and sodium hydroxide (2 g/L).[9]

Treat the fabric in this bath at 70-80°C for 15-20 minutes.[9]

Rinse the fabric thoroughly with hot and then cold water.

Neutralize the fabric with a dilute solution of acetic acid, rinse again, and dry.[9]

Fastness Testing Methods

o Light Fastness: Evaluate the dyed samples according to ISO 105-B02 using a Xenon arc
lamp apparatus.[9]
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e Washing Fastness: Test according to ISO 105-C06. The test involves washing a composite
specimen of the dyed fabric with a multifiber strip in a soap solution, followed by rinsing and
drying.[9][11] Assess both the change in color of the sample and the degree of staining on
the adjacent fibers using grey scales.

o Sublimation Fastness: Assess according to ISO 105-P01. The dyed specimen is treated in a
heat-setting device at a specified temperature (e.g., 180°C for 30 seconds) in contact with an
undyed white fabric.[9][11] The staining of the white fabric and the color change of the
sample are evaluated.

» Rubbing (Crocking) Fastness: Test according to ISO 105-X12 for both dry and wet conditions
using a crock meter.[11][12]

Conclusion

The selection between Disperse Blue 165, Disperse Blue 56, and Disperse Blue 79 depends
heavily on the specific application requirements.

o Disperse Blue 165 is an excellent choice for achieving bright, vibrant blue shades with high
tinctorial efficiency, making it cost-effective.[4] Its superior wash fastness compared to
anthraquinone dyes like Blue 56 is a significant advantage.[4] However, care must be taken
to control dyeing conditions to avoid reduction.

» Disperse Blue 56 offers good reproducibility but is limited by its low color strength and poor
wet fastness, particularly staining on nylon.[4] It may be suitable for applications where these
factors are less critical.

» Disperse Blue 79 provides excellent all-around fastness properties and is the go-to dye for
producing deep navy and black shades where durability is paramount.[7]

Ultimately, a thorough evaluation based on the standardized protocols outlined in this guide is
recommended to determine the most suitable dye for a specific polyester product line.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

